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Compound of Interest

Compound Name: 6|A-Hydroxy Norethindrone

Cat. No.: B15287258 Get Quote

Researchers, scientists, and drug development professionals require clear, actionable

information to ensure the safe handling of potent compounds like 6α-Hydroxy Norethindrone.

This document provides essential safety protocols, personal protective equipment (PPE)

requirements, and disposal plans to minimize risk and ensure laboratory safety.

Hazard Identification and Risk Assessment
6α-Hydroxy Norethindrone is a metabolite of the synthetic progestin Norethindrone. Due to its

close structural relationship with the parent compound, it should be handled with the same

precautions. Norethindrone is classified as a hazardous substance with the following potential

health effects:

Carcinogenicity: Suspected of causing cancer.[1][2]

Reproductive Toxicity: May damage fertility or the unborn child.[1][2][3]

Routes of Exposure: Primary routes of exposure are inhalation, ingestion, and skin contact.

[4][5]

A thorough risk assessment should be conducted before any handling of this compound.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 6α-Hydroxy Norethindrone to create a barrier

between the handler and the hazardous material.[5]
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PPE Category Specification Rationale

Hand Protection

Two pairs of chemotherapy-

grade nitrile or neoprene

gloves.[6][7][8]

Prevents skin contact and

absorption. Double-gloving

provides an extra layer of

protection.

Body Protection

Disposable, solid-front, long-

sleeved gown made of a low-

permeability fabric (e.g.,

polyethylene-coated

polypropylene).[6][7]

Protects against splashes and

contamination of personal

clothing.

Eye and Face Protection

Safety goggles and a face

shield, or a full-face respirator.

[6][9]

Protects eyes and face from

splashes of liquids or airborne

particles.

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.[5][9]

Essential when handling the

compound as a powder to

prevent inhalation.

Other
Disposable head, hair, and

shoe covers.[6]

Prevents the spread of

contamination outside of the

designated handling area.

Engineering Controls and Safe Handling Practices
Engineering controls are the primary means of minimizing exposure.
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Control/Practice Specification Rationale

Ventilation

Handle in a certified chemical

fume hood, biological safety

cabinet, or a containment

ventilator enclosure (glove

box).[10][11]

Provides containment of

airborne particles and vapors,

protecting the user and the

laboratory environment.

Designated Area

All handling of 6α-Hydroxy

Norethindrone should occur in

a designated and clearly

marked area.

Confines the hazardous

material to a specific location,

preventing cross-

contamination.

Weighing

Use a balance with a draft

shield inside a fume hood or

other containment device.[11]

Minimizes the dispersal of

powder during weighing

procedures.

Spill Management

Have a spill kit readily

available. In case of a spill,

follow established laboratory

procedures for hazardous

materials.[12][13]

Ensures a rapid and safe

response to accidental

releases.

Experimental Workflow: Safe Handling Protocol
The following diagram outlines the procedural steps for the safe handling of 6α-Hydroxy

Norethindrone in a laboratory setting.
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Figure 1. Procedural workflow for handling 6α-Hydroxy Norethindrone.
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Disposal Plan
All materials contaminated with 6α-Hydroxy Norethindrone must be treated as hazardous

waste.

Waste Stream Disposal Procedure

Solid Waste

All used PPE (gloves, gowns, etc.), disposable

labware (pipette tips, tubes), and contaminated

materials should be collected in a dedicated,

clearly labeled, and sealed hazardous waste

container.

Liquid Waste

Unused solutions and contaminated solvents

should be collected in a designated, sealed, and

clearly labeled hazardous waste container. Do

not pour down the drain.[1]

Final Disposal

All hazardous waste must be disposed of

through the institution's environmental health

and safety office, following all local, state, and

federal regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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